6-[4-(Benzyloxy)-3-bromo-5-ethoxyphenyl]-3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• Molecular Formula: C28H27BrN4O3S
• Molecular Weight: 579.5 g/mol
• IUPAC Name: 6-(3-bromo-5-ethoxy-4-phenylmethoxyphenyl)-3-propylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C28H27BrN4O3S/c1-3-14-37-28-31-27-24(32-33-28)20-12-8-9-13-22(20)30-26(36-27)19-15-21(29)25(23(16-19)34-4-2)35-17-18-10-6-5-7-11-18/h5-13,15-16,26,30H,3-4,14,17H2,1-2H3
• InChI Key: QINRYDKFUXYTBY-UHFFFAOYSA-N
• SMILES: CCCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=CC(=C(C(=C4)Br)OCC5=CC=CC=C5)OCC)N=N1

Description

6-[4-(Benzyloxy)-3-bromo-5-ethoxyphenyl]-3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 6-[4-(Benzyloxy)-3-bromo-5-ethoxyphenyl]-3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not yet fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 6-[4-(Benzyloxy)-3-bromo-5-ethoxyphenyl]-3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine exhibits significant biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 6-[4-(Benzyloxy)-3-bromo-5-ethoxyphenyl]-3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments is its potential as a lead compound for the development of new drugs. However, one of the limitations is that the compound is relatively complex to synthesize, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 6-[4-(Benzyloxy)-3-bromo-5-ethoxyphenyl]-3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One direction is to further investigate the compound's mechanism of action and identify the specific enzymes it targets. Another direction is to explore the compound's potential as a treatment for other diseases beyond cancer, such as infectious diseases or neurological disorders. Additionally, further research is needed to optimize the synthesis method for the compound to improve its availability for research purposes.
Conclusion:
In conclusion, 6-[4-(Benzyloxy)-3-bromo-5-ethoxyphenyl]-3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a compound with significant potential for scientific research applications. Its anticancer properties make it a promising candidate for the development of new anticancer drugs. Further research is needed to fully understand the compound's mechanism of action and optimize its synthesis method to improve its availability for research purposes.

Synthesis Methods

The synthesis of 6-[4-(Benzyloxy)-3-bromo-5-ethoxyphenyl]-3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine involves a multi-step process. The first step involves the reaction of 4-(Benzyloxy)-3-bromo-5-ethoxybenzaldehyde with propyl mercaptan to form 4-(Benzyloxy)-3-bromo-5-ethoxyphenyl)propyl sulfide. This intermediate is then reacted with 2-aminobenzoic acid to form the desired compound.

Scientific Research Applications

The compound 6-[4-(Benzyloxy)-3-bromo-5-ethoxyphenyl]-3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has potential applications in various scientific research fields. One of the primary applications is in the field of medicinal chemistry, where it can be used to develop new drugs for the treatment of various diseases. It has been shown to exhibit anticancer activity against various cancer cell lines, making it a promising candidate for the development of new anticancer drugs.